Cas no 36770-51-1 (1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole)

1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole structure
36770-51-1 structure
Product name:1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
CAS No:36770-51-1
MF:C12H9N5
MW:223.233361005783
CID:2105938

1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(4-pyridinyl)-1H-1,2,4-triazol-5-yl]Pyridine
    • 1H-3-(3-pyridyl)-5-(4-pyridyl)-1,2,4-triazole
    • BDBM50311281
    • STL442012
    • 3,4''-(1H-1,2,4-triazole-3,5-diyl)dipyridine
    • 3-(3-Pyridyl)-5-(4-pyridyl)-1H-1,2,4-triazole
    • 3-[5-(PYRIDIN-4-YL)-4H-1,2,4-TRIAZOL-3-YL]PYRIDINE
    • 1H-3-(3-Pyridyl)-5-(4-pyridyl)-1,2,4-triazole
    • Inchi: 1S/C12H9N5/c1-2-10(8-14-5-1)12-15-11(16-17-12)9-3-6-13-7-4-9/h1-8H,(H,15,16,17)
    • InChI Key: WIHUWTSKKGOEGI-UHFFFAOYSA-N
    • SMILES: N1C(C2C=CN=CC=2)=NC(C2C=NC=CC=2)=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 241
  • Topological Polar Surface Area: 67.4

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Hubei Henglvyuan Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd